Cas no 1063712-33-3 (2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane
• CAS No: 1063712-33-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD25955070
• CID: 2873226
• Update Time: 2025-10-25

2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)-1,3-dioxolane
• 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane

• MDL： MFCD25955070
• Inchi： 1S/C9H8BrClO2/c10-7-2-1-6(5-8(7)11)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： SDRIAFMSTIFISP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane

Research Brief on 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane (CAS: 1063712-33-3): Recent Advances and Applications

The compound 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane (CAS: 1063712-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its dioxolane ring and halogenated phenyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo and chloro substituents on the phenyl ring were found to enhance binding affinity to the target enzyme, while the dioxolane ring improved metabolic stability. The study reported a 40% increase in inhibitory potency compared to earlier analogs, highlighting the compound's potential in treating B-cell malignancies.

In the realm of antimicrobial research, a team from the University of Cambridge recently investigated derivatives of 1063712-33-3 against multidrug-resistant bacterial strains. Their work, published in ACS Infectious Diseases, revealed that structural modifications to the dioxolane ring could significantly alter the compound's spectrum of activity. The lead compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC of 2 μg/mL, while maintaining low cytotoxicity in mammalian cells.

Significant progress has also been made in the synthetic methodology for 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane. A 2024 paper in Organic Process Research & Development described a novel continuous-flow synthesis approach that improved yield from 68% to 92% while reducing reaction time from 12 hours to just 45 minutes. This advancement addresses previous scalability challenges and could facilitate larger-scale production for preclinical studies.

The compound's unique physicochemical properties have prompted investigations into its use as a building block for materials science applications. Researchers at MIT recently incorporated 1063712-33-3 into the design of organic semiconductors, taking advantage of its electron-withdrawing characteristics and planar conformation. Preliminary results suggest potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite these promising developments, challenges remain in the optimization of 2-(4-Bromo-3-chlorophenyl)-1,3-dioxolane derivatives for clinical use. Current research efforts are focused on improving selectivity profiles and addressing potential metabolic liabilities associated with the dioxolane moiety. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with preclinical data expected in late 2024.

This brief highlights the growing importance of 1063712-33-3 in multiple research domains. Its versatility as a synthetic intermediate combined with emerging biological activities positions it as a valuable tool for medicinal chemistry and drug discovery. Future research directions likely include further exploration of structure-activity relationships and the development of asymmetric synthesis methods to access enantiomerically pure derivatives.